Cas no 120450-87-5 (4H-1-Benzopyran-3-carboxaldehyde)

• Product Name: 4H-1-Benzopyran-3-carboxaldehyde
• CAS No: 120450-87-5
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 105005
• PubChem ID: 14249059
• Update Time: 2025-04-18

4H-1-Benzopyran-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxaldehyde
• 4H-1-Benzopyran-3-carboxaldehyde (9CI)
• 4H-chromene-3-carbaldehyde
• SCHEMBL3647443
• 4h-1-benzopyran-3-carbaldehyde
• 4H-1-Benzopyran-3-carboxaldehyde(9ci)
• 3-formyl-4h-chromene
• 120450-87-5
• DTXSID40557962

• Inchi： 1S/C10H8O2/c11-6-8-5-9-3-1-2-4-10(9)12-7-8/h1-4,6-7H,5H2
• InChI Key： CDTIRJYYEPOPNF-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans